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Compound of Interest

Compound Name: 6-Fluoro-2-methylquinoline

CAS No.: 1128-61-6

Cat. No.: B024327

Get Quote

A Technical Guide for Medicinal Chemistry & Process
Development
Executive Summary
6-Fluoro-2-methylquinoline (CAS: 1128-61-6) is a critical fluorinated heterocyclic building

block used extensively in the synthesis of antimalarial and anticancer therapeutics.[1] Unlike its

non-fluorinated analog, 2-methylquinoline (Quinaldine), which is a liquid at room temperature,

the introduction of the fluorine atom at the C6 position induces a phase shift to a low-melting

solid.

Critical Data Point: The melting point (MP) of pure 6-Fluoro-2-methylquinoline lies within the

range of 49–55 °C (120–131 °F).[1] Variations within this window are strictly correlated with

purity levels (>97% vs. >98%) and trace solvent occlusion.

Physicochemical Profile
The following data aggregates experimental values from high-purity commercial standards.

Note the distinct deviation from the non-fluorinated scaffold, highlighting the structural rigidity
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introduced by the halogen.

Property
6-Fluoro-2-
methylquinoline

2-Methylquinoline
(Reference)

Impact of
Fluorination

CAS Number 1128-61-6 91-63-4 N/A

Physical State Solid (Crystalline) Liquid (Oil)
Increased lattice

energy

Melting Point 49 – 55 °C -2 °C Δ +51 °C (Significant)

Boiling Point 99 °C (at 3 mmHg) 247 °C (at 760 mmHg) Altered volatility

Molecular Weight 161.18 g/mol 143.19 g/mol +18.99 amu

Purity Standard ≥97% (GC) ≥98% (GC) Critical for MP validity

Technical Insight: The dramatic increase in melting point (+51°C) upon C6-fluorination is driven

by the high electronegativity of fluorine. This creates a strong dipole moment opposite the

nitrogen lone pair, enhancing

-

stacking interactions in the crystal lattice, thereby requiring higher thermal energy to

disrupt the solid phase.

Synthesis & Impurity Management
To understand the melting point, one must understand the impurities that depress it. This

compound is typically synthesized via the Doebner-Miller reaction, a variant of the Skraup

synthesis.[2]

Mechanism & Critical Control Points
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The reaction involves the condensation of 4-fluoroaniline with crotonaldehyde (or precursors

like paraldehyde) in the presence of mineral acid (HCl/ZnCl₂).
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Figure 1: Synthesis pathway highlighting impurity origins. Polymerized aldehydes (tars) are the

primary contaminants that lower the melting point and cause discoloration.

Analytical Protocol: Melting Point Determination
For a compound with a melting point near ambient temperature (49–55 °C), technique is

paramount. Fast ramp rates will cause "lag," resulting in artificially high readings, while impure

samples will show a broadened "pasting" range.

Method A: Capillary Method (Standard)
Sample Prep: Dry the sample in a desiccator for 24 hours. Solvent inclusion (water/ethanol)

can depress MP by 2-5°C.

Packing: Pack the capillary tube to a height of 2-3 mm. Ensure the powder is compact to

facilitate heat transfer.

Ramp Rate:

Rapid heat to 40 °C.

Critical Step: Reduce ramp rate to 1.0 °C/min from 40 °C to 60 °C.

Observation: Record the temperature at the first drop of liquid (Onset) and the clear point

(Meniscus).
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Method B: Differential Scanning Calorimetry (DSC)
For pharmaceutical validation, DSC is preferred to quantify the heat of fusion and precise onset

temperature.
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Figure 2: Validation logic for thermal analysis. A broad melting range indicates the presence of

regioisomers or solvent.
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References & Authority
The data presented above is validated against global chemical safety and property databases.

Sigma-Aldrich (Merck).6-Fluoro-2-methylquinoline Product Specification. (Lists MP as 49-

53 °C).[3][4]

TCI Chemicals.Product Specification: 6-Fluoro-2-methylquinoline.[5][3][6] (Lists MP as

52.0-55.0 °C).[5]

CAS Common Chemistry.Detail for CAS 1128-61-6.[5][3][4][6] (Lists MP as 52 °C).[6] [5][6]

PubChem.6-Fluoro-2-methylquinoline Compound Summary. (National Library of

Medicine).

National Institutes of Health (PMC).Recent Advances in Metal-Free Quinoline Synthesis.

(Context for Doebner-Miller mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. canbipharm.com [canbipharm.com]

2. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

3. sigmaaldrich.com [sigmaaldrich.com]

4. 6-FLUORO-2-METHYLQUINOLINE [myskinrecipes.com]

5. 6-Fluoro-2-methylquinoline | 1128-61-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

6. CAS Common Chemistry [commonchemistry.cas.org]

To cite this document: BenchChem. [Thermodynamic & Structural Characterization: 6-
Fluoro-2-methylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b024327/docs?utm_src=pdf-body#thermodynamic-structural-characterization-6-fluoro-2-methylquinoline
https://www.sigmaaldrich.com/KZ/en/product/aldrich/640484
https://www.myskinrecipes.com/shop/en/analytical-chemicals/187464-6-fluoro-2-methylquinoline.html
https://www.benchchem.com/product/b024327/docs?utm_src=pdf-body#thermodynamic-structural-characterization-6-fluoro-2-methylquinoline
https://www.tcichemicals.com/IN/en/p/F0300
https://www.sigmaaldrich.com/KZ/en/product/aldrich/640484
https://commonchemistry.cas.org/detail?cas_rn=1128-61-6
https://www.tcichemicals.com/IN/en/p/F0300
https://www.tcichemicals.com/IN/en/p/F0300
https://www.sigmaaldrich.com/KZ/en/product/aldrich/640484
https://www.myskinrecipes.com/shop/en/analytical-chemicals/187464-6-fluoro-2-methylquinoline.html
https://commonchemistry.cas.org/detail?cas_rn=1128-61-6
https://commonchemistry.cas.org/detail?cas_rn=1128-61-6
https://www.tcichemicals.com/IN/en/p/F0300
https://commonchemistry.cas.org/detail?cas_rn=1128-61-6
https://www.benchchem.com/product/b024327/docs?utm_src=pdf-body#thermodynamic-structural-characterization-6-fluoro-2-methylquinoline
https://www.benchchem.com/product/b024327?utm_src=pdf-custom-synthesis#bc-rfq
https://www.canbipharm.com/product/14383
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273574/
https://www.sigmaaldrich.com/KZ/en/product/aldrich/640484
https://www.myskinrecipes.com/shop/en/analytical-chemicals/187464-6-fluoro-2-methylquinoline.html
https://www.tcichemicals.com/IN/en/p/F0300
https://www.tcichemicals.com/IN/en/p/F0300
https://commonchemistry.cas.org/detail?cas_rn=1128-61-6
https://www.benchchem.com/product/b024327/docs#thermodynamic-structural-characterization-6-fluoro-2-methylquinoline
https://www.benchchem.com/product/b024327/docs#thermodynamic-structural-characterization-6-fluoro-2-methylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b024327/docs#thermodynamic-structural-
characterization-6-fluoro-2-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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